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Compound of Interest

Compound Name: Garbanzol

Cat. No.: B183714

Essential Safety and Handling Guide for
Garbanzol

This guide provides immediate and essential safety and logistical information for handling
Garbanzol in a laboratory setting. The following procedures are based on general best
practices for handling non-hazardous chemical powders, as specific hazard data for Garbanzol
is not readily available. Garbanzol is a flavanonol, a type of flavonoid found in plants such as
chickpeas.[1][2] It is prudent to treat all chemicals with a degree of caution, even in the
absence of known toxicity.

Chemical and Physical Properties of Garbanzol

A summary of the known quantitative data for Garbanzol is presented below.[1][3][4]
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Property Value

CAS Number 1226-22-8

Molecular Formula C15H1205

Molecular Weight 272.25 g/mol

Appearance Powder

Melting Point 207 - 208 °C

Solubility Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Personal Protective Equipment (PPE)

When handling Garbanzol, the following personal protective equipment should be utilized to

minimize exposure and ensure personal safety, in line with general laboratory safety protocols.

[S1I61[7]

Protection Type

Specific PPE Requirement

Rationale

Eye and Face

Chemical safety goggles

Protects against dust particles

and potential splashes.

Skin

- Nitrile gloves- Laboratory

coat

Prevents direct skin contact

with the chemical powder.

Respiratory

- Not generally required if
handled in a well-ventilated
area or fume hood.- A dust
mask may be used if there is a
risk of generating significant

airborne dust.

Minimizes inhalation of

airborne particles.

Footwear

Closed-toe shoes

Protects feet from spills and

falling objects.

Operational Plan for Handling Garbanzol
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The following step-by-step guidance ensures the safe handling of Garbanzol throughout the
experimental workflow.

. Preparation:

Work Area: Designate a specific, clean, and well-ventilated area for handling Garbanzol,
preferably within a chemical fume hood to minimize inhalation risk.

Gather Materials: Assemble all necessary equipment, including spatulas, weighing paper,
containers, and solvents, before opening the Garbanzol container.

Don PPE: Put on all required personal protective equipment as outlined in the table above.
. Handling:

Dispensing: Carefully open the container and use a clean spatula to dispense the desired
amount of Garbanzol powder onto weighing paper or directly into a container. Avoid creating
dust clouds.

Solution Preparation: If preparing a solution, add the solvent to the weighed Garbanzol
powder slowly to avoid splashing. Ensure the chosen solvent is compatible with other
materials in use. Garbanzol is soluble in solvents such as Chloroform, Dichloromethane,
Ethyl Acetate, DMSO, and Acetone.[1]

Container Sealing: Securely seal the primary Garbanzol container immediately after use to
prevent contamination and exposure.

. Cleanup:

Spill Management: In case of a small spill, gently wipe up the powder with a damp paper
towel to avoid generating dust. For larger spills, follow your institution's specific spill cleanup
procedures.

Surface Decontamination: Clean the work area and any contaminated equipment with an
appropriate solvent or cleaning agent.
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o PPE Removal: Remove gloves and lab coat before leaving the work area to prevent cross-
contamination. Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

o Waste Collection: All disposable materials contaminated with Garbanzol, such as gloves,
weighing papers, and pipette tips, should be collected in a designated and clearly labeled
hazardous waste container.[8]

¢ Solvent Waste: Solutions containing Garbanzol should be disposed of in a designated
solvent waste container that is compatible with the solvents used.

o Container Disposal: Empty Garbanzol containers should be triple-rinsed with a suitable
solvent, and the rinsate collected as hazardous waste. The rinsed container can then be
disposed of in accordance with institutional guidelines.

» Prohibited Disposal: Do not dispose of Garbanzol or its solutions down the drain or in the
general trash.[8]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Garbanzol, from
initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Garbanzol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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